(2,6-Dichlorophenyl)methanesulfonyl fluoride

• Molecular Formula: C7H5Cl2FO2S
• Molecular Weight: 243.08 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)CS(=O)(=O)F)Cl
• InChI: InChI=1S/C7H5Cl2FO2S/c8-6-2-1-3-7(9)5(6)4-13(10,11)12/h1-3H,4H2
• InChIKey: XTSNJHAHKOSZFE-UHFFFAOYSA-N

(2,6-Dichlorophenyl)methanesulfonyl Fluoride: Technical Overview

(2,6-Dichlorophenyl)methanesulfonyl fluoride is a specialized organosulfur compound within the sulfonyl fluoride class, defined by a 2,6-dichlorophenyl group attached to a methanesulfonyl fluoride moiety . It is primarily utilized as an electrophilic reagent in organic synthesis . Key identifiers include CAS Number 1934953-98-6 and a molecular weight of 243.08 g/mol . This compound is distinct from simpler sulfonyl fluorides due to its sterically hindered and electron-withdrawing dichlorophenyl group, which influences its reactivity profile and biological interactions . It is supplied for research purposes only .

Supports CNS acetylcholinesterase inhibition studies with a reported activity profile.

Sterically tuned sulfonyl fluoride for SuFEx click chemistry method development.

Pre-characterized building block with defined solubility and purity for reproducible synthesis.

Non-Substitutability of (2,6-Dichlorophenyl)methanesulfonyl Fluoride

The (2,6-dichlorophenyl)methanesulfonyl fluoride compound cannot be interchanged with simpler sulfonyl fluorides or in-class analogs without risking experimental inconsistency. The specific 2,6-dichloro substitution pattern introduces a combination of steric bulk and electron-withdrawing effects that directly modulate the electrophilicity of the sulfonyl fluoride group and, consequently, its reaction kinetics and biological selectivity . For instance, this structural feature is reported to confer a 10-fold increase in potency against acetylcholinesterase compared to unsubstituted methanesulfonyl fluoride (MSF) . Therefore, substitution with a less hindered or differently substituted analog would likely yield a different activity profile and experimental outcome. The quantitative evidence below substantiates this critical differentiation.

Profile shift Replacing with MSF or PMSF may alter enzyme inhibition kinetics and selectivity due to missing 2,6-dichloro steric/electronic effects.

Potency context Reported AChE inhibitory activity differs substantially from unsubstituted analogs; direct substitution risks inconsistent assay readouts.

Cytotoxicity profile Neuronal cytotoxicity thresholds are compound-specific; generic sulfonyl fluorides lack corresponding cell-model safety data.

Evidence for (2,6-Dichlorophenyl)methanesulfonyl Fluoride

AChE Inhibition Potency vs. MSF

(2,6-Dichlorophenyl)methanesulfonyl fluoride demonstrates a 10-fold increase in potency as an irreversible acetylcholinesterase (AChE) inhibitor relative to its unsubstituted parent compound, methanesulfonyl fluoride (MSF). This difference is attributed to the enhanced blood-brain barrier penetration conferred by the dichlorophenyl group .

AChE Inhibition vs. MSF

Head-to-head

Target: IC₅₀ 12 nM
MSF: IC₅₀ 120 nM
10-fold lower IC₅₀

Supports CNS AChE inhibition model context with reported higher inhibitory activity.

Rodent model data from vendor datasheet; independent validation recommended.

Evidence Dimension	Acetylcholinesterase (AChE) Inhibition Potency
Target Compound Data	IC₅₀ = 12 nM
Comparator Or Baseline	Methanesulfonyl fluoride (MSF), IC₅₀ = 120 nM
Quantified Difference	10-fold lower IC₅₀ for the target compound
Conditions	Rodent models (as reported by vendor technical datasheet)

Why This Matters

For researchers focused on CNS applications, this 10-fold potency gain directly reduces the required compound concentration, potentially minimizing off-target effects and improving experimental signal-to-noise ratios.

Steric and Electronic Tuning for SuFEx Reactions

The 2,6-dichloro substitution on the phenyl ring creates a unique steric and electronic environment that differentiates this compound from simpler aryl sulfonyl fluorides. X-ray data for analogous sulfonyl fluorides indicates a planar aromatic system with Cl–C–C–Cl dihedral angles near 180°, minimizing steric clashes and directing reactivity toward the sulfonyl fluoride group . This contrasts with unsubstituted phenylmethanesulfonyl fluoride (PMSF), where such steric shielding is absent.

Steric/Electronic Tuning

Class-level

Planar 2,6-dichloro substitution; dihedral angles near 180° (X‑ray analogs). Distinct from PMSF.

Qualitative steric profile may support selectivity in SuFEx reactivity design.

Inferred from analogous sulfonyl fluoride structures; direct data to verify.

Evidence Dimension	Steric hindrance and electronic effects on reactivity
Target Compound Data	Planar aromatic system with 2,6-dichloro substitution, dihedral angles near 180°
Comparator Or Baseline	Unsubstituted phenylmethanesulfonyl fluoride (PMSF)
Quantified Difference	Qualitative difference in steric environment
Conditions	X-ray crystallographic data from analogous sulfonyl fluorides

Why This Matters

This steric profile is critical for applications requiring site-selective reactivity, such as in the design of SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry reagents, where predictable and controlled electrophilicity is essential.

Cytotoxicity Profile in Neuronal Models

The compound exhibits a defined cytotoxicity profile, with IC₅₀ values of 5.9 μM in primary neurons and 12.7 μM in SH-SY5Y neuroblastoma cells after 24h and 72h exposure, respectively . This contrasts with its low toxicity in HEK293 cells (IC₅₀ > 100 μM). This profile allows researchers to anticipate and account for potential neurotoxicity in experimental designs, a parameter not commonly characterized for generic sulfonyl fluorides.

Neuronal Cytotoxicity

Reported

Primary neurons IC₅₀ 5.9 μM
SH‑SY5Y IC₅₀ 12.7 μM
HEK293 >100 μM

Provides cell-type cytotoxicity thresholds for neuronal assay concentration selection.

24h (primary) / 72h (SH‑SY5Y) exposure; verify under own experimental conditions.

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	Primary Neurons: 5.9 μM; SH-SY5Y: 12.7 μM; HEK293: >100 μM
Comparator Or Baseline	Not applicable for direct comparison; data provides baseline for target compound
Quantified Difference	Not a comparison; provides cell-type specific toxicity values
Conditions	24h (primary neurons) and 72h (SH-SY5Y) exposure, in vitro

Why This Matters

For in vitro neuroscience research, knowing the compound's cytotoxic threshold (e.g., 5.9 μM in primary neurons) enables researchers to select concentrations that achieve the desired AChE inhibition (IC₅₀ = 12 nM) while avoiding significant cell death.

Physicochemical and Handling Specifications

For procurement and experimental planning, key physicochemical parameters are specified: a melting point range of 98–102°C and solubility in DMSO of ≥10 mg/mL . Commercially, the compound is available at a minimum purity of 95% . These defined metrics ensure reproducibility in synthetic and biological applications, in contrast to less well-characterized, custom-synthesized analogs.

Physicochemical Specs

Specification review

mp 98–102°C
DMSO solubility ≥10 mg/mL
Purity ≥95%

Validated specifications support procurement reproducibility and experimental planning.

Per vendor certificate of analysis.

Evidence Dimension	Physicochemical properties and purity
Target Compound Data	Melting point: 98–102°C; DMSO solubility: ≥10 mg/mL; Minimum purity: 95%
Comparator Or Baseline	Custom-synthesized analogs (typically without fully characterized specifications)
Quantified Difference	Qualitative difference in availability of validated specifications
Conditions	As per vendor technical datasheet and certificate of analysis

Why This Matters

Having well-defined purity and solubility parameters streamlines procurement and experimental setup, reducing the need for in-house re-purification or solubility testing, which saves time and resources.

Applications of (2,6-Dichlorophenyl)methanesulfonyl Fluoride

CNS Acetylcholinesterase Inhibition Studies

This compound is particularly suited for in vitro and ex vivo studies of acetylcholinesterase (AChE) inhibition where high potency is required, especially in central nervous system (CNS) models. Its 10-fold greater potency compared to methanesulfonyl fluoride (MSF) allows for the use of lower concentrations, which is critical for mitigating potential off-target effects and maintaining cellular viability in sensitive neuronal cultures, as indicated by its defined cytotoxicity profile .

SuFEx Click Chemistry Reagent Development

The unique 2,6-dichloro substitution pattern provides a distinct steric and electronic environment compared to other aryl sulfonyl fluorides . This makes the compound a valuable starting material or intermediate for developing new Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry reagents where controlled, site-selective reactivity is paramount. Its well-characterized structure allows for predictable outcomes in synthetic methodologies, such as those involving photoredox catalysis or bioconjugation .

Fully Characterized Building Block Procurement

For laboratories that require a sulfonyl fluoride with validated physicochemical specifications, (2,6-Dichlorophenyl)methanesulfonyl fluoride offers a reliable option. Its defined melting point (98–102°C), high DMSO solubility (≥10 mg/mL), and commercially available purity (≥95%) simplify procurement and experimental planning, reducing the need for in-house purification or characterization steps that are often necessary with custom-synthesized analogs.

Application

Selection Property

Validation Focus

CNS AChE inhibition studies

Reported AChE inhibitory activity

Inhibitory potency and neuronal cytotoxicity profiling

SuFEx click chemistry

Steric/electronic profile

Reactivity and selectivity in SuFEx coupling reactions

Building block procurement

Pre-characterized specifications

Purity, solubility, and melting point verification